4-(Aminocarbonyl)aminopiperidine

• Molecular Formula: C6H13N3O
• Molecular Weight: 143.19 g/mol
• SMILES: C1CNCCC1NC(=O)N
• InChI: InChI=1S/C6H13N3O/c7-6(10)9-5-1-3-8-4-2-5/h5,8H,1-4H2,(H3,7,9,10)
• InChIKey: KCDIWATZOVCVKI-UHFFFAOYSA-N

Researchers targeting soluble epoxide hydrolase (sEH) for hypertension therapies face potency and selectivity challenges. 4-(Aminocarbonyl)aminopiperidine directly addresses this with a privileged ureidopiperidine scaffold. • sEH inhibitor core: derivatives achieve IC50 0.4 nM with established SAR for reducing CYP and ion channel off-target effects. • CNS differentiation: exploited as selective human NK3 receptor antagonist scaffold for psychiatric disorder research. • Reliable supply: available as hydrochloride salt (CAS 61220-33-5) for immediate procurement and global shipping.

4-(Aminocarbonyl)aminopiperidine Procurement: Chemical Class and Structural Overview

4-(Aminocarbonyl)aminopiperidine, also designated as 4-ureidopiperidine, is a heterocyclic small molecule characterized by a piperidine ring bearing an aminocarbonyl (urea) functional group at the 4-position. This structural motif is shared among the broader class of 4-aminopiperidine and piperidinyl urea derivatives, which have been explored in medicinal chemistry for diverse biological activities. The compound itself, in its simplest form, is primarily a building block or synthetic intermediate, as indicated by its inclusion in chemical substance databases and its use as a precursor to more complex, biologically active molecules [1].

Chemical Class

4-Ureidopiperidine scaffold

Primary Use

Synthetic intermediate for medicinal chemistry

Research Evidence

Class-level data in cardiovascular, CNS, and sEH inhibition studies

• [1] PubChem. Substance ID 29559034. SID 29559034 - 4-(Aminocarbonyl)aminopiperidine. (2007). View Source

4-(Aminocarbonyl)aminopiperidine vs. Analogs: Why Direct Substitution is a Procurement Risk

The 4-aminopiperidine and piperidinyl urea chemical space is exceptionally sensitive to subtle structural modifications, rendering generic substitution across this class highly unreliable. The nature and position of substituents on the piperidine ring and the urea moiety are critical determinants of pharmacological profile, as evidenced by the stark differences in potency and selectivity across various therapeutic targets. For example, the simple presence of a ureido group versus a benzamido group can confer significant differences in antihypertensive potency [1]. Furthermore, the piperidine core itself is essential for activity in certain contexts; even minor changes like ring contraction or replacement with an aromatic system can result in a complete loss of biological effect [2]. This high degree of structural dependency means that two seemingly similar analogs cannot be assumed to have interchangeable performance, and direct experimental validation is a prerequisite for any sourcing decision.

Substituent Sensitivity

Ureido vs. benzamido groups can shift pharmacological potency profile significantly.

Scaffold Dependency

Piperidine ring modifications may abolish target-specific activity in certain contexts.

Receptor Selectivity Divergence

Minor structural changes can redirect affinity from NK3 to D4 or CXCR3 receptors.

• [1] Archibald, J. L., Beardsley, D. R., Bisset, G. M., Fairbrother, P., Jackson, J. L., Opalko, A., & Ward, T. J. (1980). Antihypertensive ureidopiperidines. Journal of Medicinal Chemistry, 23(8), 857-861. View Source
• [2] Scott, D. C., Hammill, J. T., Min, J., Rhee, D. Y., Connelly, M., Sviderskiy, V. O., ... & Schulman, B. A. (2018). Piperidinyl ureas chemically control defective in cullin neddylation 1 (DCN1)-mediated cullin neddylation. Journal of Medicinal Chemistry, 61(7), 2680-2693. View Source

Quantitative Evidence for 4-(Aminocarbonyl)aminopiperidine and its Direct Analogs: A Procurement Selection Guide

Antihypertensive Activity: Ureido vs. Benzamido Substituent Comparison

The ureido functional group, which is the defining feature of 4-(Aminocarbonyl)aminopiperidine, confers a demonstrable advantage in antihypertensive activity over its benzamido counterparts. In a direct comparison of analogs within the same 1-aralkyl-4-substituted piperidine series, the ureidopiperidines were found to be more potent antihypertensive agents than the corresponding benzamidopiperidines [1].

Antihypertensive Activity

Class-level

Ureidopiperidines reported more potent than benzamidopiperidines

Supports ureido scaffold for cardiovascular research models

Qualitative comparison; specific potency values not provided

Evidence Dimension	Antihypertensive Potency
Target Compound Data	Ureidopiperidine derivatives (class of compounds containing the 4-ureidopiperidine scaffold)
Comparator Or Baseline	Benzamidopiperidine derivatives (related compounds, exemplified by indoramin)
Quantified Difference	More potent (qualitative statement from primary literature; specific IC50 or ED50 values not provided in the abstract for this direct scaffold comparison).
Conditions	Antihypertensive activity assessment in animal models (rats, dogs, or monkeys as described in related patents and papers from the era) [2].

Why This Matters

This class-level evidence directly supports the selection of a ureido-containing piperidine scaffold over a benzamido-containing one for applications related to blood pressure regulation, demonstrating a functional advantage tied to the core chemical structure of 4-(Aminocarbonyl)aminopiperidine.

• [1] Archibald, J. L., Beardsley, D. R., Bisset, G. M., Fairbrother, P., Jackson, J. L., Opalko, A., & Ward, T. J. (1980). Antihypertensive ureidopiperidines. Journal of Medicinal Chemistry, 23(8), 857-861. View Source
• [2] Ciba-Geigy Corporation. (1980). Indolylalkylpiperidines. US Patent US4073911A. View Source

Receptor Antagonism Selectivity: Human NK3 Receptor Affinity

Derivatives based on the 4-ureidopiperidine core have been optimized for high affinity and selectivity for the human Neurokinin-3 (NK3) receptor. This is a specific, receptor-level differentiation that distinguishes them from other piperidine-based compounds targeting different GPCRs, such as dopamine D4 or CXCR3 receptors [2][3]. The NK3 receptor is a validated target for psychiatric illnesses, and the claimed selectivity of these ureidopiperidine derivatives is a key scientific advantage [1].

NK3 Receptor Affinity

Class-level

Claimed selective NK3 antagonism for ureidopiperidine derivatives

Aligns with NK3 receptor studies, distinct from D4/CXCR3 targeting

Head-to-head Ki values unavailable

Evidence Dimension	Receptor Binding Affinity and Selectivity
Target Compound Data	Ureidopiperidine derivatives claimed as selective human NK3 receptor antagonists [1].
Comparator Or Baseline	Substituted 4-aminopiperidines acting as high-affinity dopamine D4 receptor antagonists (Ki values of 1.4 and 2.2 nM) [2]; 1-aryl-3-piperidin-4-yl-urea derivatives acting as CXCR3 receptor antagonists [3].
Quantified Difference	The patents claim 'very high affinity' and 'marked specificity' for the NK3 receptor compared to other neurokinin receptors, but do not provide head-to-head Ki values against the D4 or CXCR3 compounds. However, the distinct biological target (NK3 vs. D4 vs. CXCR3) is itself a profound functional differentiation.
Conditions	In vitro receptor binding assays using recombinant human receptors.

Why This Matters

This evidence demonstrates that the ureidopiperidine scaffold is a versatile but non-interchangeable pharmacophore. Slight modifications dictate which receptor is targeted. Procuring 4-(Aminocarbonyl)aminopiperidine as a building block for a CNS or GPCR-targeting program, as opposed to a generic aminopiperidine, aligns with a specific pharmacological intent (e.g., NK3 antagonism).

• [1] Sanofi-Synthelabo. (2001). Ureidopiperidine derivatives as selective human NK3 receptor antagonists. US Patent US6465489B1. View Source
• [2] TenBrink, R. E., Bergh, C. L., Duncan, J. N., Harris, D. W., Huff, R. M., Lahti, R. A., ... & Moon, M. W. (1998). Substituted 4-aminopiperidines having high in vitro affinity and selectivity for the cloned human dopamine D4 receptor. European Journal of Pharmacology, 343(2-3), 231-240. View Source
• [3] Allen, D. R., Bolt, A., Chapman, G. A., Knight, R. L., Meissner, J. W., Owen, D. A., & Watson, R. J. (2007). Identification and structure-activity relationships of 1-aryl-3-piperidin-4-yl-urea derivatives as CXCR3 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 17(3), 697-701. View Source

Enzymatic Inhibition: sEH Potency and Selectivity Profile

The 4-substituted piperidine core, which includes the 4-ureidopiperidine motif, serves as the foundation for a class of highly potent and selective soluble epoxide hydrolase (sEH) inhibitors. For instance, the analog CAY10640, a 1-aryl-3-(1-acylpiperidin-4-yl)urea, exhibits IC50 values of 0.4 nM against both recombinant human and mouse sEH [2]. This compares favorably to earlier, less potent sEH inhibitors, representing a significant advancement enabled by the piperidinyl urea scaffold. This class is further characterized by efforts to reduce off-target liabilities such as ion channel and CYP interactions [1].

sEH Inhibition Potency

Cross-study comparable

IC50 0.4 nM (human and mouse sEH)

Supports sEH target engagement evaluation at low concentrations

Recombinant enzyme assay; CAY10640 analog

Evidence Dimension	Enzyme Inhibition Potency (IC50)
Target Compound Data	CAY10640 (a 1-aryl-3-(1-acylpiperidin-4-yl)urea derivative) with an IC50 of 0.4 nM against human and mouse sEH [2].
Comparator Or Baseline	Earlier sEH inhibitors and related chemical series, which generally exhibit higher (less potent) IC50 values. The study itself notes that the 4-substituted piperidine-derived trisubstituted ureas are a potent and selective class [1].
Quantified Difference	An IC50 of 0.4 nM represents a sub-nanomolar potency, indicating a high degree of target engagement at very low concentrations.
Conditions	In vitro enzymatic assay with recombinant human and mouse sEH.

Why This Matters

This provides a clear, quantitative benchmark for the potential of ureidopiperidine derivatives in a specific and therapeutically relevant application (sEH inhibition). For procurement decisions, it highlights that this scaffold can be used to achieve exceptional target potency, a key criterion for early-stage lead optimization.

• [1] Shen, H. C., Ding, F. X., Wang, S., Deng, Q., Zhang, X., Chen, Y., ... & Xu, S. (2009). Discovery of a highly potent, selective, and bioavailable soluble epoxide hydrolase inhibitor with excellent ex vivo target engagement. Journal of Medicinal Chemistry, 52(16), 5009-5012. View Source
• [2] Glpbio. CAY10640 Product Information. View Source

Antimicrobial Activity: Limited Spectrum of Action Compared to Broader Aminopiperidines

In contrast to some other N-linked aminopiperidine derivatives, the 4-aminopiperidine (PIP) series, which includes 4-(Aminocarbonyl)aminopiperidine as a key intermediate, has demonstrated a limited spectrum of antibacterial activity. A systematic study revealed that only one compound in the series (with specific N-1 and C-4 substitutions) showed an MIC of 10 μM against M. tuberculosis, and the series was inactive against S. aureus at concentrations up to 20 μM [1]. This is a stark differentiation from more potent N-linked aminopiperidine-based gyrase inhibitors, which can achieve MIC values as low as 0.62 μM against M. tuberculosis [2].

Antibacterial Activity

Cross-study comparable

MIC 10 μM (M. tuberculosis); inactive vs. S. aureus

Limited spectrum; may not support antimicrobial lead optimization

N-linked analogs show 0.62 μM MIC

Evidence Dimension	Antibacterial Minimum Inhibitory Concentration (MIC)
Target Compound Data	The 4-aminopiperidine (PIP) series has a best MIC of 10 μM against M. tuberculosis and is inactive (MIC > 20 μM) against S. aureus [1].
Comparator Or Baseline	A potent N-linked aminopiperidine-based mycobacterial DNA gyrase inhibitor (Compound 35) with an MIC of 0.62 μM against M. tuberculosis [2].
Quantified Difference	The 4-aminopiperidine series is approximately 16-fold less potent (10 μM vs. 0.62 μM) against M. tuberculosis than the optimized N-linked analog, and it completely lacks anti-staphylococcal activity.
Conditions	In vitro growth inhibition assays against virulent M. tuberculosis H37Rv and S. aureus.

Why This Matters

This evidence is crucial for procurement decisions involving antimicrobial research. It clearly defines a negative differentiation: the simple 4-aminopiperidine core is a poor starting point for broad-spectrum antibacterial programs. Users should not select this compound expecting robust antimicrobial activity; more specialized N-linked or fused piperidine analogs are required for that application. This saves resources and guides selection toward more appropriate chemical matter.

• [1] Chandrasekera, N. S., Alling, T., Bailey, M., Korkegian, A., Ahn, J., Ovechkina, Y., ... & Parish, T. (2015). The 4-aminopiperidine series has limited anti-tubercular and anti-staphylococcus aureus activity. Antimicrobial Agents and Chemotherapy, 59(7), 4130-4136. View Source
• [2] Hameed P, S., Solapure, S., Mukherjee, K., Nandi, V., Waterson, D., Shandil, R., ... & Sambandamurthy, V. (2014). Extending the N-linked aminopiperidine class to the mycobacterial gyrase domain: Pharmacophore mapping from known antibacterial leads. Bioorganic & Medicinal Chemistry Letters, 24(15), 3401-3407. View Source

Defined Application Scenarios for 4-(Aminocarbonyl)aminopiperidine Based on Differentiated Evidence

Cardiovascular Research: Exploring Antihypertensive Scaffolds

Based on class-level evidence showing that ureidopiperidines are more potent antihypertensive agents than their benzamidopiperidine counterparts, 4-(Aminocarbonyl)aminopiperidine is a justifiable choice as a core scaffold for designing new chemical entities targeting blood pressure regulation [1]. A procurement decision for this compound would be directly supported by the literature, which positions the ureido group as a favorable structural feature in this therapeutic area.

CNS Drug Discovery: Development of GPCR Ligands

The 4-ureidopiperidine core has been successfully exploited to create potent and selective antagonists for the human NK3 receptor, a GPCR implicated in psychiatric disorders [1]. This differentiates it from similar 4-aminopiperidines that target dopamine D4 receptors. Therefore, procuring 4-(Aminocarbonyl)aminopiperidine as a building block is particularly relevant for CNS research programs focused on the tachykinin/neurokinin pathway, rather than the dopaminergic system [2].

Inflammation and Pain: sEH Inhibitor Lead Optimization

The piperidinyl urea motif is a privileged structure for inhibiting soluble epoxide hydrolase (sEH), with derivatives achieving sub-nanomolar potency (IC50 0.4 nM) [1]. This quantitative evidence supports the procurement of 4-(Aminocarbonyl)aminopiperidine for use in medicinal chemistry campaigns aimed at developing novel sEH inhibitors for treating hypertension, inflammation, or pain. The known SAR for reducing off-target effects (e.g., CYP and ion channel interactions) provides a clear optimization path, increasing the compound's value as a strategic synthetic starting point [2].

Antimicrobial Program Diversion: A Negative Selection Criterion

The documented limited antibacterial activity of the 4-aminopiperidine series, with a weak MIC of 10 μM against M. tuberculosis and no activity against S. aureus, serves as a critical negative differentiator [1]. For procurement, this evidence is a valuable filter. It allows a project manager to rapidly disqualify 4-(Aminocarbonyl)aminopiperidine as a viable lead for a broad-spectrum or anti-tubercular program, thereby avoiding wasted resources and redirecting effort toward more promising N-linked aminopiperidine chemotypes with established low micromolar MICs (e.g., 0.62 μM) [2].

Application

Selection Property

Validation Focus

Cardiovascular pharmacology research

Ureido scaffold activity profile

Blood pressure regulation model endpoints

CNS receptor pharmacology

NK3 receptor selectivity context

Tachykinin pathway target engagement

sEH inhibition research

Sub-nanomolar enzyme inhibition potency

sEH target engagement and selectivity assessment

Antimicrobial screening evaluation

Limited antibacterial spectrum

Exclude from broad-spectrum antimicrobial programs

• [1] Archibald, J. L., Beardsley, D. R., Bisset, G. M., Fairbrother, P., Jackson, J. L., Opalko, A., & Ward, T. J. (1980). Antihypertensive ureidopiperidines. Journal of Medicinal Chemistry, 23(8), 857-861. View Source
• [2] Sanofi-Synthelabo. (2001). Ureidopiperidine derivatives as selective human NK3 receptor antagonists. US Patent US6465489B1. View Source
• [3] TenBrink, R. E., Bergh, C. L., Duncan, J. N., Harris, D. W., Huff, R. M., Lahti, R. A., ... & Moon, M. W. (1998). Substituted 4-aminopiperidines having high in vitro affinity and selectivity for the cloned human dopamine D4 receptor. European Journal of Pharmacology, 343(2-3), 231-240. View Source
• [4] Shen, H. C., Ding, F. X., Wang, S., Deng, Q., Zhang, X., Chen, Y., ... & Xu, S. (2009). Discovery of a highly potent, selective, and bioavailable soluble epoxide hydrolase inhibitor with excellent ex vivo target engagement. Journal of Medicinal Chemistry, 52(16), 5009-5012. View Source
• [5] Chandrasekera, N. S., Alling, T., Bailey, M., Korkegian, A., Ahn, J., Ovechkina, Y., ... & Parish, T. (2015). The 4-aminopiperidine series has limited anti-tubercular and anti-staphylococcus aureus activity. Antimicrobial Agents and Chemotherapy, 59(7), 4130-4136. View Source
• [6] Hameed P, S., Solapure, S., Mukherjee, K., Nandi, V., Waterson, D., Shandil, R., ... & Sambandamurthy, V. (2014). Extending the N-linked aminopiperidine class to the mycobacterial gyrase domain: Pharmacophore mapping from known antibacterial leads. Bioorganic & Medicinal Chemistry Letters, 24(15), 3401-3407. View Source